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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for defining complex

geometries within the TRIPOLI-4® Monte Carlo radiation transport code. It is intended for

researchers, scientists, and professionals who require accurate 3D modeling of intricate

structures for their simulations.

Introduction to TRIPOLI-4® Geometry Definition
TRIPOLI-4® offers a versatile and powerful geometry package that allows for the precise

modeling of complex three-dimensional structures. The code supports two primary modes of

geometrical representation: a surface-based description and a combinatorial approach.[1]

These can be used independently or in combination to create highly detailed models.[2]

Additionally, TRIPOLI-4® can incorporate geometries from external sources, such as ROOT

and Geant4, and provides tools to convert geometries from other radiation transport codes like

MCNP.[2][3]
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A key feature for modeling repetitive structures is the use of lattices and repeated networks,

which simplifies the creation of geometries such as fuel pin arrays in a reactor core.[4][5] For

applications in dosimetry and medical physics, TRIPOLI-4® has a specialized PHANTOM

option for efficiently modeling voxel-based human phantoms.[6][7]

Core Concepts in Geometry Definition
The fundamental building blocks of a TRIPOLI-4® geometry are volumes, which are defined by

surfaces and combined using Boolean operators.

Geometry Representation Modes
TRIPOLI-4® provides two main approaches for defining geometric models:

Combinatorial Geometry: This method involves the use of predefined primitive shapes (e.g.,

spheres, cylinders, boxes) and Boolean operators (union, intersection, subtraction) to

construct more complex objects.[4] This approach is often intuitive for building geometries

from basic components.

Surface-Based Geometry: In this mode, volumes are defined by the intersection of surfaces

described by their mathematical equations. This allows for the creation of highly complex and

irregular shapes that would be difficult to define with primitive solids alone.[1]

For many practical applications, a hybrid approach that combines both combinatorial and

surface-based techniques offers the most flexibility and efficiency.

Key Geometry Features
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Experimental Protocols: Defining Complex
Geometries
This section outlines the protocols for defining various types of complex geometries in a

TRIPOLI-4® input file.

Protocol for Combinatorial Geometry
Define Basic Volumes: Start by defining the primitive shapes that will form the components of

your geometry. Specify their dimensions and positions.

Combine Volumes with Boolean Operators: Use operators such as UNION,

INTERSECTION, and EXCEPT to combine the primitive volumes into more complex objects.

Assign Materials: Associate each final volume with a defined material.

Define the Bounding Volume: Enclose the entire geometry within a larger volume, often

referred to as the "blackhole" or "graveyard," to terminate particles that leave the problem

space.

Protocol for Defining Lattices and Repeated Structures
Define the Unit Cell: Create the fundamental geometric unit that will be repeated. This can be

a simple pin-cell or a more complex assembly.
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Use the Lattice Operator: Employ the appropriate lattice definition keyword (e.g., RESC) to

specify the dimensions, pitch, and arrangement of the unit cells in a 1D, 2D, or 3D array.

Specify Fill Patterns: If the lattice is not uniform, define the pattern of different unit cells within

the lattice structure. For reactor physics, this can be simplified using Python templates and

map files.[2]

Embed the Lattice: Place the defined lattice within the overall problem geometry.

Protocol for Voxel-Based Geometries
Prepare Voxel Data: Obtain the voxel data, typically from CT scans or phantom libraries like

the ICRP 110 series. This data will define the material for each voxel in a 3D grid.

Use the PHANTOM Keyword: In the TRIPOLI-4® input file, use the PHANTOM keyword to

initiate the voxel geometry definition.

Specify Phantom Parameters: Provide the necessary parameters, including the data file

containing the voxel information, the dimensions of the voxel array, the size of each voxel,

and the position of the phantom in the global coordinate system.[6][7]

Associate Materials: Ensure that the material identifiers in the voxel data file correspond to

the materials defined in the TRIPOLI-4® input.

Visualization and Workflow
A critical step in defining complex geometries is visualization to ensure the model has been

constructed correctly.

Geometry Visualization Workflow
The following diagram illustrates the typical workflow for defining and verifying a complex

geometry in TRIPOLI-4®.
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Workflow for defining and verifying complex geometries in TRIPOLI-4®.

TRIPOLI-4® is supported by a suite of graphical and algorithmic tools that facilitate the

checking of geometry and input file errors.[10] The T4G visualization tool is essential for

debugging complex geometries, allowing users to inspect 2D slices and 3D renderings of the

model to identify any issues before running a full simulation.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

